Cas no 2225178-82-3 (3-Methyl-1-(2-fluoropyridin-4-yl)pyrazole-4-boronic acid)

• Product Name: 3-Methyl-1-(2-fluoropyridin-4-yl)pyrazole-4-boronic acid
• CAS No: 2225178-82-3
• MF: C₉H₉BFN₃O₂
• MW: 221.00
• CID: 5143164
• PubChem ID: 133555393
• Update Time: 2025-05-20

3-Methyl-1-(2-fluoropyridin-4-yl)pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(2-fluoropyridin-4-yl)pyrazole-4-boronic acid
• (1-(2-Fluoropyridin-4-yl)-3-methyl-1H-pyrazol-4-yl)boronic acid
• 2225178-82-3

• Inchi： 1S/C9H9BFN3O2/c1-6-8(10(15)16)5-14(13-6)7-2-3-12-9(11)4-7/h2-5,15-16H,1H3
• InChI Key： GPFWCTPXQOUWCN-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2C=CN=C(F)C=2)N=C1C)(O)O

Computed Properties

• Exact Mass: 221.0771849g/mol
• Monoisotopic Mass: 221.0771849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on 3-Methyl-1-(2-fluoropyridin-4-yl)pyrazole-4-boronic acid

3-Methyl-1-(2-fluoropyridin-4-yl)pyrazole-4-boronic Acid

The compound 3-Methyl-1-(2-fluoropyridin-4-yl)pyrazole-4-boronic Acid (CAS No: 2225178-82-3) is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring system with a fluorinated pyridine moiety and a boronic acid group. The presence of these functional groups makes it an ideal candidate for various chemical reactions, particularly in the realm of cross-coupling reactions and organometallic synthesis.

Recent advancements in the synthesis and application of this compound have been documented in numerous scientific journals, highlighting its potential as a versatile building block in the construction of complex molecular architectures. For instance, researchers have utilized this compound as a key intermediate in the synthesis of biologically active molecules, such as kinase inhibitors and other drug candidates. The pyrazole ring system is known for its ability to form stable complexes with metal ions, making it particularly useful in catalytic applications.

The boronic acid group attached to the pyrazole ring is another critical feature of this compound. Boronic acids are widely used in Suzuki-Miyaura coupling reactions, which are pivotal in the construction of carbon-carbon bonds. This property has led to the use of 3-Methyl-1-(2-fluoropyridin-4-yl)pyrazole-4-boronic Acid in the synthesis of advanced materials, including organic semiconductors and functional polymers. The fluorinated pyridine moiety further enhances the electronic properties of the molecule, making it suitable for applications in optoelectronics and energy storage devices.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. Recent studies have focused on optimizing these synthetic routes to improve yield and reduce reaction times. For example, researchers have reported the use of microwave-assisted synthesis to accelerate the formation of this compound, demonstrating the feasibility of large-scale production for industrial applications.

The fluorinated pyridine ring in this compound also contributes to its stability under harsh reaction conditions, making it an attractive choice for high-throughput screening in drug discovery programs. Additionally, the methyl group substitution on the pyrazole ring provides steric hindrance, which can be exploited to control regioselectivity in subsequent reactions.

Looking ahead, the potential applications of 3-Methyl-1-(2-fluoropyridin-4-yl)pyrazole-4-boronic Acid are expected to expand further as researchers continue to explore its reactivity and compatibility with emerging synthetic methodologies. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial chemical development.